![molecular formula C25H30N2O5 B6545586 ethyl 4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine-1-carboxylate CAS No. 946204-96-2](/img/structure/B6545586.png)
ethyl 4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine-1-carboxylate
Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups, including a benzofuran, a piperazine, and an ester group. Benzofuran is a heterocyclic compound, meaning it contains atoms of at least two different elements in its ring structure . Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms . An ester is a compound derived from an acid (in this case, a carboxylic acid) in which at least one -OH (hydroxyl) group is replaced by an -O-alkyl (alkoxy) group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzofuran portion of the molecule would contribute to aromaticity, while the piperazine ring could potentially participate in hydrogen bonding .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, benzofuran and piperazine derivatives are known to participate in a variety of chemical reactions. For example, benzofuran derivatives can undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the ester group could make it susceptible to hydrolysis .Scientific Research Applications
Natural Product Synthesis
Benzofuran compounds are ubiquitous in nature and are the main source of some drugs and clinical drug candidates . Research on natural products containing benzofuran has remarkably increased during the past few decades . Newly isolated natural products with complex structures are being studied, characterized, and screened for possible biological activities .
Anti-Tumor Activity
Several benzofuran compounds have exhibited anti-tumor activity . For example, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI). The anticancer activity of this class of compounds against the human ovarian cancer cell line A2780 was evaluated .
Antibacterial Activity
Benzofuran compounds have shown antibacterial activity . These compounds can be used to design and develop new potential therapeutic agents .
Anti-Oxidative Activity
Benzofuran derivatives have demonstrated anti-oxidative activity . They can be used as a potential treatment for diseases caused by oxidative stress .
Anti-Viral Activity
Some benzofuran compounds have anti-viral activity . For example, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
Anti-Inflammatory Activity
Benzofuran compounds have also shown anti-inflammatory activities . They can potentially be used in the treatment of inflammatory diseases .
Anti-Parasitic Activity
Benzofuran compounds have demonstrated anti-parasitic activity . They can potentially be used in the treatment of parasitic infections .
Bone Anabolic Agent
Benzofuran compounds can also be used as bone anabolic agents . They can potentially be used in the treatment of bone diseases .
Mechanism of Action
properties
IUPAC Name |
ethyl 4-[4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzoyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O5/c1-4-30-24(29)27-14-12-26(13-15-27)23(28)19-10-8-18(9-11-19)17-31-21-7-5-6-20-16-25(2,3)32-22(20)21/h5-11H,4,12-17H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOVXBOPCLLQPHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)COC3=CC=CC4=C3OC(C4)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine-1-carboxylate | |
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